Cas no 946300-06-7 (4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylbenzenesulfonyl)piperidine)

• Product Name: 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylbenzenesulfonyl)piperidine
• CAS No: 946300-06-7
• MF: C₂₂H₂₅N₃O₄S
• MW: 427.516604185104
• CID: 5443165
• Update Time: 2025-06-13

4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylbenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyphenyl)-5-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]-1,2,4-oxadiazole
• 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylbenzenesulfonyl)piperidine

• Inchi： 1S/C22H25N3O4S/c1-3-28-19-8-6-17(7-9-19)21-23-22(29-24-21)18-12-14-25(15-13-18)30(26,27)20-10-4-16(2)5-11-20/h4-11,18H,3,12-15H2,1-2H3
• InChI Key： PIXXFRODSRYERP-UHFFFAOYSA-N
• SMILES： O1C(C2CCN(S(C3=CC=C(C)C=C3)(=O)=O)CC2)=NC(C2=CC=C(OCC)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylbenzenesulfonyl)piperidine

Introduction to 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylbenzenesulfonyl)piperidine (CAS No. 946300-06-7)

The compound 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylbenzenesulfonyl)piperidine (CAS No. 946300-06-7) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential pharmacological properties. The structural framework of this molecule incorporates multiple pharmacophoric elements, including a piperidine moiety and a 1,2,4-oxadiazole scaffold, which are well-documented for their role in modulating various biological targets.

In recent years, the exploration of piperidine derivatives has been extensively studied for their utility in drug development. Piperidine rings are frequently found in a multitude of approved drugs due to their ability to enhance solubility, improve metabolic stability, and facilitate binding to biological targets. The presence of a 4-methylbenzenesulfonyl group in this compound further enriches its structural complexity, potentially contributing to its interactions with biological receptors. This group is known for its ability to increase lipophilicity and binding affinity, making it a valuable component in the design of small-molecule drugs.

The 1,2,4-oxadiazole core is another critical feature of this compound. Oxadiazole scaffolds have been widely investigated for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms within the 1,2,4-oxadiazole ring allows for selective interactions with biological macromolecules, which is essential for achieving the desired pharmacological effects. Additionally, the 4-ethoxyphenyl substituent introduces an aromatic ring with an ethoxy group at the para position relative to the oxadiazole ring. This substitution pattern is often employed to modulate electronic properties and improve pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. These tools have been instrumental in optimizing the structure of 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylbenzenesulfonyl)piperidine for improved efficacy and reduced side effects. By leveraging these computational methods, scientists can identify key structural features that contribute to bioactivity and refine the molecule for targeted therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of each substituent—be it the piperidine, 1,2,4-oxadiazole, or aromatic groups—must be carefully controlled to maintain the integrity of the overall structure. Advances in synthetic methodologies have made it possible to construct such complex molecules with greater efficiency and precision than ever before. These improvements have not only accelerated drug discovery but also enabled the exploration of novel chemical space that was previously inaccessible.

From a pharmacological perspective, 4-3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylbenzenesulfonyl)piperidine exhibits promising properties that make it a candidate for further investigation in various therapeutic areas. The combination of its structural features suggests potential activity against targets involved in neurological disorders, inflammation, and cancer. Preclinical studies have begun to explore these possibilities by evaluating the compound's interaction with relevant biological pathways and assessing its safety profile.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. These molecules often exhibit unique biological activities due to their ability to mimic natural products and interact with biological systems in sophisticated ways. The 1,2,4-oxadiazole scaffold alone has been implicated in numerous drug candidates that demonstrate efficacy across a wide range of diseases. By incorporating additional functional groups such as the piperidine and methylbenzenesulfonyl moieties into this framework, 4 -3-( 4 -ethoxyphenyl ) - 1 , 2 , 4 - oxadiazol -5 - yl - 1 -( 4 -methylbenzenesulfonyl ) piperidine emerges as a versatile lead structure worthy of further exploration.

In conclusion, 4 -3-( 4 -ethoxyphenyl ) - 1 , 2 , 4 - oxadiazol -5 - yl - 1 -( 4 -methylbenzenesulfonyl ) piperidine ( CAS No .946300067) represents an exciting development in pharmaceutical chemistry . Its unique structural composition , characterized by key pharmacophoric elements such as the piperidine moiety , 1 ,2 , 4 oxadiazole scaffold , and aromatic substituents , positions it as a promising candidate for therapeutic intervention . Ongoing research into its pharmacological properties promises further insights into its potential applications across multiple disease indications . As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a significant role in shaping future drug discovery efforts .